Cas no 99070-17-4 (3-Bromo-4-isopropylbenzoic acid)

3-Bromo-4-isopropylbenzoic acid structure
99070-17-4 structure
Product Name:3-Bromo-4-isopropylbenzoic acid
CAS No:99070-17-4
MF:C10H11BrO2
MW:243.097142457962
MDL:MFCD11110860
CID:828858
Update Time:2025-04-19

3-Bromo-4-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-isopropylbenzoic acid
    • 3-bromocumic acid
    • MDL: MFCD11110860
    • Inchi: 1S/C10H11BrO2/c1-6(2)8-4-3-7(10(12)13)5-9(8)11/h3-6H,1-2H3,(H,12,13)
    • InChI Key: VLOPEDMMJXCNSH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=CC=1C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.445
  • Melting Point: 151-153 ºC
  • Boiling Point: 326 ºC
  • Flash Point: 151 ºC

3-Bromo-4-isopropylbenzoic acid Security Information

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3-Bromo-4-isopropylbenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:99070-17-4)3-Bromo-4-isopropylbenzoic acid
Order Number:A858500
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:13
Price ($):356.0/582.0/1138.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:99070-17-4)3-Bromo-4-isopropylbenzoic acid
A858500
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):356.0/582.0/1138.0
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